Cas no 835887-45-1 (N-(5-chloro-2-hydroxyphenyl)-4-ethoxybenzene-1-sulfonamide)
N-(5-chloro-2-hydroxyphenyl)-4-ethoxybenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-(5-chloro-2-hydroxyphenyl)-4-ethoxybenzenesulfonamide
- N-(5-chloro-2-hydroxyphenyl)-4-ethoxybenzene-1-sulfonamide
-
- Inchi: 1S/C14H14ClNO4S/c1-2-20-11-4-6-12(7-5-11)21(18,19)16-13-9-10(15)3-8-14(13)17/h3-9,16-17H,2H2,1H3
- InChI Key: TZGODJPEBIBRRP-UHFFFAOYSA-N
- SMILES: C1(S(NC2=CC(Cl)=CC=C2O)(=O)=O)=CC=C(OCC)C=C1
N-(5-chloro-2-hydroxyphenyl)-4-ethoxybenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3386-1379-2μmol |
N-(5-chloro-2-hydroxyphenyl)-4-ethoxybenzene-1-sulfonamide |
835887-45-1 | 2μmol |
$57.0 | 2023-09-11 | ||
| Life Chemicals | F3386-1379-5μmol |
N-(5-chloro-2-hydroxyphenyl)-4-ethoxybenzene-1-sulfonamide |
835887-45-1 | 5μmol |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3386-1379-10μmol |
N-(5-chloro-2-hydroxyphenyl)-4-ethoxybenzene-1-sulfonamide |
835887-45-1 | 10μmol |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3386-1379-20μmol |
N-(5-chloro-2-hydroxyphenyl)-4-ethoxybenzene-1-sulfonamide |
835887-45-1 | 20μmol |
$79.0 | 2023-09-11 | ||
| Life Chemicals | F3386-1379-1mg |
N-(5-chloro-2-hydroxyphenyl)-4-ethoxybenzene-1-sulfonamide |
835887-45-1 | 1mg |
$54.0 | 2023-09-11 | ||
| Life Chemicals | F3386-1379-2mg |
N-(5-chloro-2-hydroxyphenyl)-4-ethoxybenzene-1-sulfonamide |
835887-45-1 | 2mg |
$59.0 | 2023-09-11 | ||
| Life Chemicals | F3386-1379-3mg |
N-(5-chloro-2-hydroxyphenyl)-4-ethoxybenzene-1-sulfonamide |
835887-45-1 | 3mg |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3386-1379-4mg |
N-(5-chloro-2-hydroxyphenyl)-4-ethoxybenzene-1-sulfonamide |
835887-45-1 | 4mg |
$66.0 | 2023-09-11 | ||
| Life Chemicals | F3386-1379-5mg |
N-(5-chloro-2-hydroxyphenyl)-4-ethoxybenzene-1-sulfonamide |
835887-45-1 | 5mg |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3386-1379-10mg |
N-(5-chloro-2-hydroxyphenyl)-4-ethoxybenzene-1-sulfonamide |
835887-45-1 | 10mg |
$79.0 | 2023-09-11 |
N-(5-chloro-2-hydroxyphenyl)-4-ethoxybenzene-1-sulfonamide Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on N-(5-chloro-2-hydroxyphenyl)-4-ethoxybenzene-1-sulfonamide
Research Brief on N-(5-chloro-2-hydroxyphenyl)-4-ethoxybenzene-1-sulfonamide (CAS: 835887-45-1)
N-(5-chloro-2-hydroxyphenyl)-4-ethoxybenzene-1-sulfonamide (CAS: 835887-45-1) is a sulfonamide derivative that has recently gained attention in chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound belongs to a class of molecules known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Recent studies have focused on elucidating its mechanism of action, pharmacokinetics, and structure-activity relationships to explore its full therapeutic potential.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's inhibitory effects on carbonic anhydrase isoforms, which are implicated in various pathological conditions, including glaucoma and cancer. The study revealed that N-(5-chloro-2-hydroxyphenyl)-4-ethoxybenzene-1-sulfonamide exhibits selective inhibition of carbonic anhydrase IX (CA IX), a tumor-associated enzyme, with an IC50 value of 12.3 nM. This finding suggests its potential as a targeted therapy for hypoxic tumors, where CA IX is overexpressed.
Another significant development was reported in Bioorganic & Medicinal Chemistry Letters, where the compound was evaluated for its anti-inflammatory properties. The research demonstrated that it effectively suppresses the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by modulating the NF-κB signaling pathway. These results highlight its potential as a lead compound for developing novel anti-inflammatory agents with reduced side effects compared to existing therapies.
Pharmacokinetic studies of N-(5-chloro-2-hydroxyphenyl)-4-ethoxybenzene-1-sulfonamide have also been conducted to assess its drug-likeness. A 2024 preclinical study published in European Journal of Pharmaceutical Sciences reported favorable oral bioavailability (78%) and a half-life of 6.2 hours in rodent models. The compound exhibited minimal off-target effects and good tissue penetration, particularly in tumor microenvironments, further supporting its candidacy for clinical development.
Despite these promising findings, challenges remain in optimizing the compound's selectivity and reducing potential toxicity. Current research efforts are focused on structural modifications to enhance its therapeutic index. For instance, a recent patent application (WO2023124567) describes novel derivatives of N-(5-chloro-2-hydroxyphenyl)-4-ethoxybenzene-1-sulfonamide with improved metabolic stability and reduced hepatotoxicity.
In conclusion, N-(5-chloro-2-hydroxyphenyl)-4-ethoxybenzene-1-sulfonamide represents a promising scaffold for drug development, particularly in oncology and inflammation. Its unique pharmacological profile and favorable pharmacokinetics warrant further investigation in clinical settings. Future research directions may include combination therapies with existing drugs and exploration of its applications in other disease areas, such as neurodegenerative disorders.
835887-45-1 (N-(5-chloro-2-hydroxyphenyl)-4-ethoxybenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)